Cas no 1416980-76-1 (2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde)

2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde structure
1416980-76-1 structure
Product Name:2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
CAS No:1416980-76-1
MF:C9H6ClN3O
MW:207.616440296173
CID:5889896
PubChem ID:84675698
Update Time:2024-01-14

2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
    • Benzaldehyde, 2-chloro-4-(1H-1,2,4-triazol-1-yl)-
    • A1-10601
    • EN300-1292127
    • SCHEMBL14321467
    • 1416980-76-1
    • 2-chloro-4-(1,2,4-triazol-1-yl)benzaldehyde
    • Inchi: 1S/C9H6ClN3O/c10-9-3-8(2-1-7(9)4-14)13-6-11-5-12-13/h1-6H
    • InChI Key: ZDNAXCWZTOPTQB-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(N2C=NC=N2)C=C1Cl

Computed Properties

  • Exact Mass: 207.0199395g/mol
  • Monoisotopic Mass: 207.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 399.5±52.0 °C(Predicted)
  • pka: 1.56±0.12(Predicted)

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